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Compound of Interest

Compound Name: Propanol-PEG3-CH2OH

Cat. No.: B3319480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Propanol-PEG3-CH2OH in various organic solvents. Understanding the

solubility of this versatile bifunctional linker is critical for its effective application in drug delivery

systems, bioconjugation, and the synthesis of complex molecules such as Proteolysis Targeting

Chimeras (PROTACs). This document outlines a theoretical framework for predicting solubility,

provides estimated solubility data, and details experimental protocols for empirical

determination.

Introduction to Propanol-PEG3-CH2OH
Propanol-PEG3-CH2OH, systematically named 1-(2-(2-(2-

hydroxyethoxy)ethoxy)ethoxy)propan-2-ol, is a hydrophilic, flexible linker molecule. Its structure

consists of a triethylene glycol (PEG3) core flanked by two propanol-derived hydroxyl groups.

This architecture imparts a desirable balance of hydrophilicity and reactivity, making it a

valuable building block in pharmaceutical and materials science. The presence of terminal

hydroxyl groups allows for further chemical modification and conjugation to biomolecules or

small molecule drugs.

Predicting Solubility: The Hansen Solubility
Parameter (HSP) Approach
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A powerful tool for predicting the solubility of a polymer or molecule in a given solvent is the

Hansen Solubility Parameter (HSP) theory. This model posits that the total cohesive energy of

a substance can be divided into three components: dispersion forces (δD), polar forces (δP),

and hydrogen bonding forces (δH). The fundamental principle is "like dissolves like," meaning

that substances with similar HSP values are likely to be miscible.

The distance (Ra) between the HSPs of the solute (Propanol-PEG3-CH2OH) and a solvent

can be calculated using the following equation:

Ra = √[4(δD₂ - δD₁)² + (δP₂ - δP₁)² + (δH₂ - δH₁)²]

A smaller Ra value indicates a higher likelihood of solubility. Generally, an Ra value of less than

7 is considered to indicate good solubility.

Estimated Hansen Solubility Parameters for Propanol-
PEG3-CH2OH
While experimentally determined HSPs for Propanol-PEG3-CH2OH are not readily available in

the literature, they can be estimated based on the values for similar short-chain polyethylene

glycols. For the purpose of this guide, the following estimated HSPs for Propanol-PEG3-
CH2OH will be used:

δD (Dispersion): 17.0 MPa½

δP (Polar): 12.0 MPa½

δH (Hydrogen Bonding): 14.0 MPa½

Hansen Solubility Parameters for Common Organic
Solvents
The following table provides the Hansen Solubility Parameters for a range of common organic

solvents.
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Solvent δD (MPa½) δP (MPa½) δH (MPa½)

Acetone 15.5 10.4 7.0

Acetonitrile 15.3 18.0 6.1

Benzene 18.4 0.0 2.0

1-Butanol 16.0 5.7 15.8

Chloroform 17.8 3.1 5.7

Cyclohexane 16.8 0.0 0.2

Dichloromethane 17.0 7.3 7.1

Dimethylformamide

(DMF)
17.4 13.7 11.3

Dimethyl Sulfoxide

(DMSO)
18.4 16.4 10.2

1,4-Dioxane 17.5 1.8 9.0

Ethanol 15.8 8.8 19.4

Ethyl Acetate 15.8 5.3 7.2

Heptane 15.3 0.0 0.0

Hexane 14.9 0.0 0.0

Isopropanol 15.8 6.1 16.4

Methanol 14.7 12.3 22.3

Tetrahydrofuran (THF) 16.8 5.7 8.0

Toluene 18.0 1.4 2.0

Water 15.5 16.0 42.3

Predicted Solubility of Propanol-PEG3-CH2OH
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Based on the estimated HSPs for Propanol-PEG3-CH2OH and the known values for various

organic solvents, the following table summarizes the predicted solubility. "Miscible" indicates a

high likelihood of complete solubility in all proportions, "Soluble" suggests good solubility,

"Partially Soluble" indicates limited solubility, and "Insoluble" suggests poor or no solubility.
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Solvent Predicted Solubility Estimated Ra Value

Polar Protic Solvents

Methanol Miscible 5.1

Ethanol Miscible 6.4

Isopropanol Miscible 4.4

1-Butanol Soluble 6.9

Water Miscible
28.5 (Note: HSP is less

predictive for water)

Polar Aprotic Solvents

Dimethyl Sulfoxide (DMSO) Miscible 5.7

Dimethylformamide (DMF) Miscible 3.4

Acetonitrile Soluble 9.7

Acetone Soluble 7.7

Tetrahydrofuran (THF) Soluble 7.4

Ethyl Acetate Partially Soluble 9.9

Nonpolar Solvents

Dichloromethane Soluble 7.4

Chloroform Partially Soluble 10.8

Toluene Insoluble 14.9

Benzene Insoluble 14.7

1,4-Dioxane Partially Soluble 8.4

Hexane Insoluble 18.5

Heptane Insoluble 18.9

Cyclohexane Insoluble 18.4
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Note on Water Solubility: While the calculated Ra value for water is high, Propanol-PEG3-
CH2OH is expected to be fully miscible with water due to its short PEG chain and terminal

hydroxyl groups, which readily form hydrogen bonds. The Hansen model can be less accurate

for highly polar and hydrogen-bonding substances like water.

Experimental Protocol for Solubility Determination
The following protocol describes a standard method for the qualitative and semi-quantitative

determination of the solubility of Propanol-PEG3-CH2OH in various organic solvents.

Materials
Propanol-PEG3-CH2OH

Selected organic solvents (analytical grade or higher)

Small glass vials (e.g., 2 mL) with screw caps

Calibrated micropipettes and tips

Vortex mixer

Analytical balance (for quantitative analysis)

Spectrophotometer (for quantitative analysis, optional)

Qualitative Miscibility Testing
This method provides a rapid assessment of whether Propanol-PEG3-CH2OH is miscible,

partially soluble, or immiscible in a solvent.

Add 1.0 mL of the selected organic solvent to a clean, dry glass vial.

Add 1.0 mL of Propanol-PEG3-CH2OH to the same vial.

Cap the vial and vortex the mixture vigorously for 30 seconds.

Allow the vial to stand undisturbed for 5 minutes.
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Visually inspect the vial for the number of phases and clarity.

Miscible: A single, clear, homogeneous phase.

Partially Soluble: Two phases are present, or the single phase is cloudy/turbid.

Immiscible: Two distinct, clear phases are observed.

Record the observations.

Semi-Quantitative Solubility Determination
This method provides an estimate of the solubility limit.

Add a known volume (e.g., 1.0 mL) of the organic solvent to a vial.

Incrementally add small, known volumes (e.g., 10 µL) of Propanol-PEG3-CH2OH to the

solvent.

After each addition, cap the vial and vortex until the solution is homogeneous.

Continue adding Propanol-PEG3-CH2OH until the solution becomes persistently cloudy or a

second phase appears that does not disappear upon vortexing.

The total volume of Propanol-PEG3-CH2OH added before the point of saturation can be

used to calculate the approximate solubility (e.g., in v/v %).

Quantitative Solubility Determination (Shake-Flask
Method)
For a precise determination of solubility, the shake-flask method followed by a suitable

analytical technique is recommended.

Add an excess amount of Propanol-PEG3-CH2OH to a known volume of the organic

solvent in a sealed container.

Agitate the mixture at a constant temperature for a sufficient time (e.g., 24-48 hours) to

ensure equilibrium is reached.
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Allow the mixture to stand, and then carefully separate the saturated solution from the

undissolved solute by centrifugation or filtration.

Determine the concentration of Propanol-PEG3-CH2OH in the saturated solution using an

appropriate analytical method (e.g., gas chromatography, refractive index, or UV-Vis

spectroscopy if a suitable chromophore is present or can be derivatized).

Visualizations
The following diagrams illustrate key concepts and workflows described in this guide.
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Caption: Conceptual workflow for predicting solubility using Hansen Solubility Parameters.
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Caption: Experimental workflow for determining the solubility of Propanol-PEG3-CH2OH.
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Conclusion
Propanol-PEG3-CH2OH is a highly versatile molecule with solubility characteristics that are

crucial for its application in various scientific fields. This guide provides a theoretical framework

for predicting its solubility in a wide range of organic solvents using Hansen Solubility

Parameters, alongside practical experimental protocols for its empirical determination. The

provided data and methodologies will aid researchers and drug development professionals in

the effective handling, formulation, and application of this important chemical entity. It is always

recommended to confirm predicted solubilities with experimental data, especially for critical

applications.

To cite this document: BenchChem. [Propanol-PEG3-CH2OH: A Technical Guide to Solubility
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319480#propanol-peg3-ch2oh-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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